Cas no 36728-72-0 (A'-Neo-30-norgammacerane)

• Product Name: A'-Neo-30-norgammacerane
• CAS No: 36728-72-0
• Molecular Formula: C₂₉H₅₀
• Molecular Weight: 398.7073
• CID: 312352
• PubChem ID: 14283212

A'-Neo-30-norgammacerane Properties

Names and Identifiers

• A'-Neo-30-norgammacerane
• 17ß(H),21ß(H)-30-Norhopane
• 17ß(H),21ß(H)-30-Norhopaneneat
• 36728-72-0
• 17Beta(H),21beta(H)-30-norhopane
• (3S,3As,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-3-ethyl-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene

• InChIKey： XKJROQIFLGXWEY-ZTPVQENVSA-N
• Inchi： InChI=1S/C29H50/c1-8-20-12-17-26(4)21(20)13-18-28(6)23(26)10-11-24-27(5)16-9-15-25(2,3)22(27)14-19-29(24,28)7/h20-24H,8-19H2,1-7H3/t20-,21-,22-,23+,24+,26-,27-,28+,29+/m0/s1
• SMILES： CC[C@H]1CC[C@@]2([C@H]3CC[C@@H]4[C@]5(CCCC(C)(C)[C@@H]5CC[C@@]4(C)[C@]3(C)CC[C@@H]12)C)C

Computed Properties

• Exact Mass: 398.391252
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 398.391252
• Heavy Atom Count: 29
• Complexity: 661
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.2
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 8.88790
• Boiling Point: 447.6°Cat760mmHg
• Flash Point: 215.7°C
• Density: 0.923

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives